2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H18FN5O3/c1-13-2-6-15(7-3-13)22-17(27)12-26-19(29)18(28)25-11-10-24(20(25)23-26)16-8-4-14(21)5-9-16/h2-9H,10-12H2,1H3,(H,22,27)
• InChI Key: YTUZXBQAUUCLCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN5O3
• Molecular Weight: 395.4 g/mol
• CAS No.: 942012-10-4

Description

2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide is a complex organic compound featuring a unique structure that includes a fluorophenyl group, a tetrahydroimidazo[2,1-c][1,2,4]triazinyl core, and a p-tolylacetamide moiety

Preparation Methods

Specific synthetic routes and reaction conditions are detailed in various chemical literature sources .

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The fluorophenyl group can undergo substitution reactions, allowing for the introduction of different substituents. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, leading to various biological effects. The pathways involved include binding to enzymes or receptors, thereby modulating their activity. Detailed studies on its mechanism of action are ongoing and provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

When compared to similar compounds, 2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide stands out due to its unique combination of functional groups and structural features. Similar compounds include other imidazo[2,1-c][1,2,4]triazinyl derivatives, which share the core structure but differ in their substituents and functional groups .